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Compound of Interest

Compound Name: Mordant Black PV

Cat. No.: B12385984

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mordant Black PV, also known as C.l. Mordant Black 9, C.l. 16500, and Diamond Black PV, is
a mordant dye. While it is widely used in the textile and leather industries, its application as a
complexometric indicator in titrations is less common compared to the closely related but
chemically distinct Eriochrome Black T (Mordant Black 11). These application notes provide a
detailed protocol for the preparation of a Mordant Black PV indicator solution based on its
known solubility characteristics. Due to the limited availability of standardized protocols for
Mordant Black PV as a titration indicator, this guide also offers context regarding its properties
and presents a general-purpose preparation method.

Chemical and Physical Properties

A clear understanding of the properties of Mordant Black PV is essential for its proper
handling and application.
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Property Value
C.l. Mordant Black 9, C.I. 16500, Diamond
Synonyms
Black PV
CAS Number 2052-25-7
Molecular Formula C16H11N2NaOeS
Molecular Weight 382.32 g/mol
Appearance Black powder
Soluble in water (forms a bordeaux red solution)
Solubility and ethanol (forms a red solution); slightly

soluble in acetone.[1]

Experimental Protocol: Preparation of Mordant
Black PV Indicator Solution (0.5% wi/v in Ethanol)

This protocol outlines a general method for preparing a 0.5% weight by volume (w/v) solution of
Mordant Black PV in ethanol. This concentration is typical for many organic indicators used in
titrimetry.

Materials and Equipment:

Mordant Black PV (C.l. 16500) powder
o Ethanol (95% or absolute)

e Analytical balance

e 100 mL volumetric flask

e Weighing paper or boat

e Spatula

e Funnel

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


http://www.worlddyevariety.com/mordant-dyes/mordant-black-9.html
https://www.benchchem.com/product/b12385984?utm_src=pdf-body
https://www.benchchem.com/product/b12385984?utm_src=pdf-body
https://www.benchchem.com/product/b12385984?utm_src=pdf-body
https://www.benchchem.com/product/b12385984?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Beaker

o Magnetic stirrer and stir bar (optional)
o Dropper bottle for storage

Procedure:

e Weighing the Indicator: Accurately weigh 0.5 g of Mordant Black PV powder using an
analytical balance.

« Initial Dissolution: Transfer the weighed powder into a beaker. Add approximately 50 mL of
ethanol to the beaker.

 Dissolving the Indicator: Stir the mixture with a magnetic stirrer or swirl the beaker until the
Mordant Black PV is completely dissolved. Gentle warming in a water bath may aid
dissolution but should be done with caution due to the flammability of ethanol.

o Transfer to Volumetric Flask: Carefully transfer the dissolved indicator solution into a 100 mL
volumetric flask using a funnel.

» Rinsing: Rinse the beaker, stir bar (if used), and funnel with small portions of ethanol, adding
the rinsings to the volumetric flask to ensure a complete transfer of the indicator.

 Final Dilution: Add ethanol to the volumetric flask up to the 100 mL mark.

» Homogenization: Stopper the flask and invert it several times to ensure the solution is
homogeneous.

o Storage: Transfer the prepared indicator solution to a clearly labeled dropper bottle. Store in
a cool, dark place. The stability of the solution should be monitored, and it is recommended
to prepare fresh solutions periodically.

Data Presentation

The following table summarizes the quantitative data for the preparation of the Mordant Black
PV indicator solution.
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Molecular . Final
Reagent CAS Number . Quantity .
Weight Concentration
Mordant Black
iy 2052-25-7 382.32 g/mol 05¢g 0.5% (W/v)
Ethanol 64-17-5 46.07 g/mol g.s. to 100 mL -

Experimental Workflow

The following diagram illustrates the workflow for the preparation of the Mordant Black PV
indicator solution.

Weigh 0.5 g of Dissolve in Transfer to Add Ethanol Homogenize Store in Labeled End
Mordant Black PV ~50 mL Ethanol 100 mL Volumetric Flask to 100 mL Mark Solution Dropper Bottle

Click to download full resolution via product page

Caption: Workflow for preparing 0.5% Mordant Black PV indicator solution.

Alternative Indicator: Eriochrome Black T (Mordant
Black 11)

For applications in complexometric titrations, such as the determination of water hardness,
Eriochrome Black T (EBT) is a more commonly used and well-documented indicator. Should
Mordant Black PV not provide the desired endpoint sharpness, researchers may consider
using EBT. A common preparation for EBT indicator solution involves dissolving 0.2 g of
Eriochrome Black T and 2 g of hydroxylamine hydrochloride in methanol to make 50 mL of
solution. The hydroxylamine hydrochloride is added to inhibit the oxidation of the indicator.

Safety Precautions

o Always wear appropriate personal protective equipment (PPE), including safety glasses and
gloves, when handling chemicals.

o Work in a well-ventilated area or under a fume hood.
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o Ethanol is flammable; avoid open flames and hot surfaces.
o Consult the Safety Data Sheet (SDS) for Mordant Black PV and ethanol before use.

Disclaimer: This protocol is provided as a general guideline based on the known chemical
properties of Mordant Black PV. Researchers should validate this procedure for their specific
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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